Cas no 1235348-38-5 (1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea
• CAS No: 1235348-38-5
• MF: C₂₀H₂₁ClFN₃O₂
• MW: 389.851047277451
• CID: 6411302
• PubChem ID: 49693397
• Update Time: 2025-05-26

1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea
• 1-(2-chlorophenyl)-3-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]urea
• F5033-8111
• AKOS024492666
• VU0631837-1
• 1-(2-chlorophenyl)-3-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)urea
• CCG-355784
• 1235348-38-5
• 1-(2-chlorophenyl)-3-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}urea

• Inchi： 1S/C20H21ClFN3O2/c21-16-6-2-4-8-18(16)24-20(27)23-13-14-9-11-25(12-10-14)19(26)15-5-1-3-7-17(15)22/h1-8,14H,9-13H2,(H2,23,24,27)
• InChI Key： LOODUJBAKQGIIA-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1CCN(C(=O)C2=CC=CC=C2F)CC1)=O

Computed Properties

• Exact Mass: 389.1306328g/mol
• Monoisotopic Mass: 389.1306328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea

Chemical Profile of 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea (CAS No: 1235348-38-5)

The compound 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea (CAS No: 1235348-38-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacological agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications and the innovative synthetic strategies employed in its development.

At the core of this compound's structure lies a chlorophenyl moiety, which is known for its ability to modulate biological pathways through selective interactions with target proteins. The presence of a fluorobenzoyl group further enhances its pharmacological profile by introducing metabolic stability and electronic properties that can fine-tune binding affinities. The piperidin-4-ylmethyl substituent adds another layer of complexity, contributing to the compound's solubility and bioavailability while also influencing its overall pharmacokinetic behavior.

Recent research has highlighted the compound's potential in addressing a range of neurological and inflammatory disorders. Studies indicate that the structural motifs present in 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea can interact with key enzymes and receptors implicated in conditions such as Alzheimer's disease and chronic inflammation. The chlorophenyl ring, for instance, has been shown to exhibit inhibitory activity against certain kinases, while the fluorobenzoyl moiety may enhance binding to specific transmembrane receptors.

The synthesis of this compound exemplifies the growing sophistication in medicinal chemistry methodologies. The use of multi-step organic reactions, coupled with advanced purification techniques, has allowed researchers to achieve high yields and purity levels essential for preclinical and clinical studies. The introduction of fluorine atoms into the molecular structure is particularly noteworthy, as fluorine-labeled compounds often exhibit improved pharmacokinetic properties due to their enhanced lipophilicity and resistance to metabolic degradation.

In vitro studies have demonstrated promising results regarding the compound's efficacy in modulating biological pathways relevant to neurological disorders. The interaction between the chlorophenyl and fluorobenzoyl groups with target proteins appears to disrupt aberrant signaling cascades associated with neurodegeneration. Additionally, preliminary data suggest that the piperidin-4-ylmethyl moiety may contribute to reduced side effects by improving selectivity over off-target receptors.

The development of 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea aligns with broader trends in drug discovery, where structural complexity is leveraged to achieve greater therapeutic specificity. The compound's design incorporates lessons learned from previous failures and successes in medicinal chemistry, emphasizing the importance of rational drug design in modern pharmaceutical research. As computational methods continue to evolve, the ability to predict and optimize molecular structures like this one will only improve, paving the way for more effective therapeutic agents.

Future research directions for this compound include further exploration of its mechanism of action and optimization for clinical translation. Investigating its interactions with cellular components at a molecular level will provide valuable insights into how it exerts its therapeutic effects. Additionally, exploring derivatives of this compound may uncover novel analogs with enhanced potency or reduced toxicity.

The significance of 1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea extends beyond its immediate therapeutic applications; it serves as a testament to the power of interdisciplinary collaboration between chemists, biologists, and clinicians. By combining innovative synthetic chemistry with rigorous biological evaluation, researchers are able to develop compounds that address unmet medical needs more effectively than ever before.

In conclusion,1-(2-chlorophenyl)-3-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}urea (CAS No: 1235348-38-5) represents a compelling example of how structural complexity can be harnessed to develop novel pharmacological agents. Its unique combination of structural features offers promise for treating a variety of diseases, while also serving as an inspiration for future drug discovery endeavors.